N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)pyridine-3-sulfonamide

• IUPAC Name: N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C17H17N5O3S/c23-17-5-4-16(14-6-10-18-11-7-14)21-22(17)12-2-9-20-26(24,25)15-3-1-8-19-13-15/h1,3-8,10-11,13,20H,2,9,12H2
• InChI Key: UXYGPGNKAWDXME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)S(=O)(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.4 g/mol
• CAS No.: 1021072-37-6

Description

N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C17H17N5O3S and its molecular weight is 371.42. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

The synthesis of heterocyclic compounds containing a sulfonamido moiety has been explored for their potential use as antibacterial agents. Novel compounds were synthesized and tested for their antibacterial activity, with several demonstrating high activities against bacterial strains. This research emphasizes the role of sulfonamide derivatives in developing new antibacterial solutions (M. E. Azab, M. Youssef, E. A. El-Bordany, 2013).

Antimicrobial Applications

Further studies have designed and synthesized a series of pyridines and their sulfa drug derivatives to act as antimicrobial agents. These compounds have shown significant antimicrobial activity, marking them as promising candidates for further development in combating microbial infections (H. El‐Sayed, A. Moustafa, A. E. El-Torky, E. A. Abd El‐Salam, 2017).

Antimalarial and Potential COVID-19 Applications

Sulfonamide derivatives have been investigated for their antimalarial activity and potential use against COVID-19. Theoretical investigations and molecular docking studies highlighted the promising activity of these compounds against malaria and their potential repurposing for COVID-19 treatment, showcasing the versatility of sulfonamide derivatives in addressing various infectious diseases (Asmaa M. Fahim, Eman H. I. Ismael, 2021).

Anticancer Potential

The synthesis of new pyridazinone derivatives has shown potential antioxidant activity, suggesting their use in anticancer applications. These compounds were synthesized and evaluated for their in-vitro antioxidant activity, with molecular docking studies supporting their potential efficacy against cancer (Mehvish Mehvish, Arvind Kumar, 2022).